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Compound of Interest

Compound Name: Tridecyl methacrylate

Cat. No.: B1346638 Get Quote

Technical Overview of Tridecyl Methacrylate
This document provides core technical specifications for tridecyl methacrylate, a significant

monomer in polymer chemistry. The information is intended for researchers, scientists, and

professionals in drug development who may utilize this compound in various applications.

Tridecyl methacrylate is an organic compound classified as a methacrylate ester.[1] It is

primarily used as a monomer in the synthesis of polymers and copolymers.[1] Its characteristic

branched-chain structure and long carbon chain impart valuable properties such as

hydrophobicity, making it suitable for formulations that require water resistance and durability.

[1]

Chemical and Physical Properties
The fundamental properties of tridecyl methacrylate are summarized below. This data is

essential for its application in material science and chemical synthesis.
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Property Value

CAS Registry Number 2495-25-2[1][2][3][4][5]

Molecular Formula C17H32O2[1][2][3][4]

Molecular Weight 268.44 g/mol [1][5]

IUPAC Name tridecyl 2-methylprop-2-enoate[1]

Appearance Clear, colorless to pale yellow liquid[2][6]

Density 0.88 g/mL at 25 °C[2][5]

Boiling Point 118 °C at 1 Torr[2]

Flash Point >230 °F (>110 °C)[2]

Refractive Index n20/D 1.45[2][4]

It is important to note that commercial tridecyl methacrylate may be a mixture of branched-

chain isomers and is often stabilized with an inhibitor like MEHQ (hydroquinone monomethyl

ether) to prevent polymerization during storage.[2][7]

Logical Relationship: Structure to Function
The molecular structure of tridecyl methacrylate directly influences its function as a monomer

in polymerization.

Tridecyl Methacrylate
(Branched C13 Chain + Methacrylate Group)

Key Properties:
- Hydrophobicity

- Flexibility (Low Tg)
- Low Viscosity

determines
Function in Polymers:
- Plasticizing Monomer

- Enhances Water Resistance
- Improves Durability

enables
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Caption: Relationship between structure, properties, and function.

Note on Advanced Technical Data: This guide focuses on the fundamental chemical and

physical properties of tridecyl methacrylate. Detailed experimental protocols, reaction

kinetics, and specific signaling pathway interactions are highly application-dependent and fall
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outside the scope of this document. For such information, researchers are encouraged to

consult specialized academic literature and conduct application-specific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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